Cas no 6957-52-4 (1H-Pyrrole-2,5-dione,1-(4-methyl-3,5-dinitrophenyl)-)

• Product Name: 1H-Pyrrole-2,5-dione,1-(4-methyl-3,5-dinitrophenyl)-
• CAS No: 6957-52-4
• MF: C₁₁H₇N₃O₆
• MW: 277.189782381058
• CID: 518469
• PubChem ID: 248597
• Update Time: 2025-04-19

1H-Pyrrole-2,5-dione,1-(4-methyl-3,5-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1-(4-methyl-3,5-dinitrophenyl)-
• 1-(4-methyl-3,5-dinitrophenyl)pyrrole-2,5-dione
• 1-(4-methyl-3,5-dinitrophenyl)-1h-pyrrole-2,5-dione
• AC1L6MO2
• AC1Q1YA6
• CTK5D0489
• HMS3089N14
• NCIOpen2_002989
• NSC65908
• 1-(4-methyl-3,5-dinitro-phenyl)pyrrole-2,5-dione
• 6957-52-4
• cid_248597
• DTXSID50289964
• SMR001559478
• BDBM80066
• 1-(4-methyl-3,5-dinitro-phenyl)-3-pyrroline-2,5-quinone
• NSC-65908
• CHEMBL1721159
• MLS002693528

• Inchi： 1S/C11H7N3O6/c1-6-8(13(17)18)4-7(5-9(6)14(19)20)12-10(15)2-3-11(12)16/h2-5H,1H3
• InChI Key： LPPHNHBQYKUYHB-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1C1C=C(C(C)=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 277.03351
• Monoisotopic Mass: 277.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.628
• Boiling Point: 472.9°Cat760mmHg
• Flash Point: 239.8°C
• Refractive Index: 1.678
• PSA: 123.66
• LogP: 2.35220